2-fluoro-N-((2-(thiophen-2-yl)pyridin-3-yl)methyl)benzamide

• IUPAC Name: 2-fluoro-N-[(2-thiophen-2-ylpyridin-3-yl)methyl]benzamide
• InChI: InChI=1S/C17H13FN2OS/c18-14-7-2-1-6-13(14)17(21)20-11-12-5-3-9-19-16(12)15-8-4-10-22-15/h1-10H,11H2,(H,20,21)
• InChI Key: QYMVVZIOCCJQNK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NCC2=C(N=CC=C2)C3=CC=CS3)F
• Molecular Formula: C17H13FN2OS
• Molecular Weight: 312.4 g/mol

Description

2-fluoro-N-((2-(thiophen-2-yl)pyridin-3-yl)methyl)benzamide is a chemical compound that has gained significant attention in recent years due to its potential use in scientific research. This compound is a member of the benzamide family and has been found to have a range of biochemical and physiological effects, making it a promising candidate for further study.

Scientific Research Applications

Neurological Disease Imaging and Therapy

• A compound structurally similar to 2-fluoro-N-((2-(thiophen-2-yl)pyridin-3-yl)methyl)benzamide, designed as a molecular imaging probe, was utilized for the quantification of serotonin 1A (5-HT(1A)) receptor densities in the living brains of Alzheimer's disease patients. This approach highlights the potential of related compounds in diagnosing and understanding the progression of neurological diseases through positron emission tomography (PET) imaging (Kepe et al., 2006).

Fluorescent Probes for Biological and Material Sciences

• Benzamides with pyridine, pyridazine, pyrazine, and pyrimidine rings have been converted into difluoroboronated complexes to serve as novel blue fluorophores. Such developments underscore the relevance of benzamide derivatives, including 2-fluoro-N-((2-(thiophen-2-yl)pyridin-3-yl)methyl)benzamide, in creating small molecules with intense luminescence properties for biological and organic material applications (Yamaji et al., 2017).

Metal Ion Sensing and Imaging

• The synthesis and characterization of salicylaldehyde-based hydrazones for fluorescent "turn on" chemo-sensing of Al3+ ions were explored, indicating the potential of benzamide analogs in developing sensitive and selective probes for metal ion detection in biological systems (Rahman et al., 2017).

Cancer Research and Histone Deacetylase Inhibition

• The discovery of N-(2-aminophenyl)-4-[(4-pyridin-3-ylpyrimidin-2-ylamino)methyl]benzamide (MGCD0103) as an orally active histone deacetylase inhibitor for cancer treatment showcases the therapeutic applications of benzamide derivatives in modulating gene expression to inhibit cancer cell proliferation (Zhou et al., 2008).